Cas no 2137831-49-1 (7-chloro-3-(cyclopropylmethyl)-3H-1,2,3triazolo4,5-dpyrimidine)

• Product Name: 7-chloro-3-(cyclopropylmethyl)-3H-1,2,3triazolo4,5-dpyrimidine
• CAS No: 2137831-49-1
• MF: C₈H₈ClN₅
• MW: 209.635619163513
• MDL: MFCD31559479
• CID: 4640345
• PubChem ID: 132351259
• Update Time: 2025-05-19

7-chloro-3-(cyclopropylmethyl)-3H-1,2,3triazolo4,5-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 7-chloro-3-(cyclopropylmethyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine
• 7-chloro-3-(cyclopropylmethyl)-3H-1,2,3triazolo4,5-dpyrimidine

• MDL： MFCD31559479
• Inchi： 1S/C8H8ClN5/c9-7-6-8(11-4-10-7)14(13-12-6)3-5-1-2-5/h4-5H,1-3H2
• InChI Key： WCDUKLWFUWUDIE-UHFFFAOYSA-N
• SMILES： C1=NC(Cl)=C2N=NN(CC3CC3)C2=N1

Additional information on 7-chloro-3-(cyclopropylmethyl)-3H-1,2,3triazolo4,5-dpyrimidine

Introduction to 7-chloro-3-(cyclopropylmethyl)-3H-1,2,3-triazolo[4,5-d]pyrimidine (CAS No. 2137831-49-1)

7-chloro-3-(cyclopropylmethyl)-3H-1,2,3-triazolo[4,5-d]pyrimidine, identified by its CAS number 2137831-49-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic molecule belongs to the triazolopyrimidine class, a scaffold that has garnered considerable attention due to its versatile biological activities and potential therapeutic applications. The structural features of this compound, particularly the presence of a chloro substituent and a cyclopropylmethyl group, contribute to its unique chemical properties and reactivity, making it a valuable candidate for further exploration in drug discovery.

The triazolo[4,5-d]pyrimidine core is a fused bicyclic system consisting of a triazole ring and a pyrimidine ring. This configuration is known to enhance the binding affinity and selectivity of small molecules towards biological targets. The chloro group at the 7-position introduces electrophilic characteristics, facilitating nucleophilic substitution reactions that are pivotal in medicinal chemistry. Additionally, the cyclopropylmethyl side chain adds steric bulk and electronic modulation, influencing both the pharmacokinetic profile and the interaction with biological receptors.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential antimicrobial, anticancer, and anti-inflammatory properties. The triazolopyrimidine scaffold has emerged as a privileged structure in this context, with numerous derivatives showing promising activity in preclinical studies. For instance, studies have demonstrated that certain triazolopyrimidines exhibit inhibitory effects on kinases and other enzymes involved in cancer progression. The compound 7-chloro-3-(cyclopropylmethyl)-3H-1,2,3-triazolo[4,5-d]pyrimidine is no exception and has been investigated for its potential role in modulating these pathways.

One of the most compelling aspects of this compound is its ability to interact with biological targets through multiple mechanisms. The chloro substituent can participate in hydrogen bonding or form coordinate covalent bonds with nucleophilic residues in proteins. Meanwhile, the cyclopropylmethyl group can engage in hydrophobic interactions or π-stacking with aromatic residues in the binding pocket. These interactions collectively contribute to the compound's binding affinity and selectivity towards specific biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of small molecules like 7-chloro-3-(cyclopropylmethyl)-3H-1,2,3-triazolo[4,5-d]pyrimidine with high accuracy. Molecular docking studies have revealed that this compound can bind effectively to various enzymes and receptors implicated in diseases such as cancer and inflammation. These findings provide a rational basis for designing derivatives with enhanced potency and reduced side effects.

The synthesis of 7-chloro-3-(cyclopropylmethyl)-3H-1,2,3-triazolo[4,5-d]pyrimidine involves multi-step organic reactions that highlight the ingenuity of synthetic chemists. The process typically begins with the formation of the triazole ring through cycloaddition reactions between azides and alkynes. Subsequent functionalization steps introduce the chloro group and the cyclopropylmethyl side chain. Each step is carefully optimized to ensure high yield and purity, which are crucial for subsequent biological evaluations.

In vitro studies have shown that 7-chloro-3-(cyclopropylmethyl)-3H-1,2,3-triazolo[4,5-d]pyrimidine exhibits notable activity against several cancer cell lines. Mechanistic studies suggest that it inhibits key signaling pathways involved in tumor growth and metastasis. For example, it has been observed to interfere with tyrosine kinase activity by competing with ATP for binding sites on these enzymes. This mode of action aligns with current trends in oncology research aimed at developing targeted therapies.

Beyond its potential applications in oncology, this compound has also shown promise in treating inflammatory diseases. Inflammatory processes are often mediated by enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX). Preliminary data indicate that 7-chloro-3-(cyclopropylmethyl)-3H-1,2,3-triazolo[4,5-d]pyrimidine can modulate these enzymes' activity by inhibiting their catalytic cycles. Such effects could translate into therapeutic benefits for conditions like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 7-chloro-3-(cyclopropylmethyl)-3H-1,2,3-triazolo[4,5-d]pyrimidine is another critical aspect that has been scrutinized by researchers. Studies using animal models have provided insights into its absorption distribution metabolism excretion (ADME) properties. The compound appears to exhibit moderate solubility in water and lipids but rapid clearance from circulation due to metabolic degradation by cytochrome P450 enzymes. Understanding these properties is essential for optimizing dosing regimens and minimizing potential drug-drug interactions.

Future directions in the research of this compound include exploring its potential as an adjuvant therapy alongside existing treatments for cancer and inflammation. Combination therapies have become increasingly popular due to their ability to overcome drug resistance and enhance therapeutic outcomes. By studying how 7-chloro-3-(cyclopropylmethyl)-3H-1,2,3-triazolo[4,d]pyrimidine interacts with other drugs, researchers hope to identify synergistic effects that could improve patient care.

In conclusion,7-chloro-3-(cyclopropylmethyl)-3H-1d2d-triazolo[4,d]pyrimidine (CAS No. 21378d31d49d1) represents a promising candidate for further development as a therapeutic agent. Its unique structural features,chlorod substituent,and cyclod propyld methyl side chain contribute to its multifaceted biological activities. Ongoing research efforts aimd to elucidate its mechanisds of action, optimize its pharmacokindetic properties,and translate these findings into clinical applicdations. As our understanding of disease pathophysiology continues to evolve, compounds like this one hold great promise for addressing unmet medical needs.